Cas no 2225146-05-2 (5-(tert-butoxy)carbonyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid)

• Product Name: 5-(tert-butoxy)carbonyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid
• CAS No: 2225146-05-2
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 5223192
• PubChem ID: 137963747
• Update Time: 2025-05-19

5-(tert-butoxy)carbonyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(tert-butoxy)carbonyl]-1-methyl-1h,4h,5h,6h,7h-pyrazolo[4.3-c]pyridine-4-carboxylic acid
• 5-(tert-butoxy)carbonyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(19)16-6-5-9-8(7-14-15(9)4)10(16)11(17)18/h7,10H,5-6H2,1-4H3,(H,17,18)
• InChI Key： QUZDRKATMFSEPM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)N(C(OC(C)(C)C)=O)CCC2N(C)N=CC1=2

Additional information on 5-(tert-butoxy)carbonyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylic acid

Comprehensive Overview of 5-(tert-butoxy)carbonyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 2225146-05-2)

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-(tert-butoxy)carbonyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 2225146-05-2) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its pyrazolo[4,3-c]pyridine core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "pyrazolo[4,3-c]pyridine derivatives", "Boc-protected heterocycles", and "carboxylic acid intermediates in drug discovery", reflecting its relevance in modern medicinal chemistry.

The structural uniqueness of this compound lies in its tert-butoxycarbonyl (Boc) protecting group, which enhances stability during synthetic processes. This feature aligns with the growing demand for "stable intermediates for peptide coupling" and "Boc deprotection strategies"—topics trending in organic chemistry forums. Its 1-methyl-1H,4H,5H,6H,7H configuration further contributes to its utility in designing GPCR-targeting ligands, a hot topic in AI-driven drug design discussions.

From a synthetic perspective, CAS No. 2225146-05-2 is often investigated for its role in multicomponent reactions (a frequently searched term in green chemistry circles). The compound’s carboxylic acid moiety enables diverse transformations, including amide bond formations—critical for developing protease inhibitors and kinase modulators. Recent publications highlight its compatibility with flow chemistry setups, addressing the industry’s shift toward continuous manufacturing.

Analytical studies of this compound frequently involve HPLC purity optimization and NMR spectral interpretation, as evidenced by search trends in analytical chemistry databases. Its logP predictions and solubility profiles are also widely discussed, particularly in preformulation studies for oral bioavailability enhancement—a priority area in biopharmaceutics research.

In material science applications, the pyrazolo[4,3-c]pyridine scaffold demonstrates potential for organic electronic materials, correlating with rising interest in flexible electronics and OLED precursors. Patent analyses reveal its incorporation in photovoltaic dyes, making it relevant to renewable energy discussions—a trending intersection between chemistry and sustainability goals.

The compound’s CAS registry number 2225146-05-2 serves as a crucial identifier in chemical inventory management systems, a focal point for laboratory digitalization initiatives. Supply chain professionals often search for "Boc-pyrazolo[4,3-c]pyridine suppliers" alongside "GMP-compliant intermediates", reflecting quality considerations in contract manufacturing agreements.

Emerging applications include its use in DNA-encoded library (DEL) synthesis—a technique dominating high-throughput screening literature. The 1-methyl substitution pattern specifically attracts attention in epigenetic modulator development, connecting to popular searches about histone modification therapies. Such versatility positions this compound at the nexus of small-molecule innovation and precision medicine advancements.

From a regulatory standpoint, the compound’s non-hazardous classification (per standard safety sheets) facilitates global procurement—a practical advantage noted in cross-border chemical commerce discussions. Stability studies under various ICH guidelines conditions are frequently documented, addressing pharmaceutical industry concerns about API degradation pathways.

In conclusion, 5-(tert-butoxy)carbonyl-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid represents a multifaceted building block bridging academic research and industrial applications. Its continued prominence is evidenced by persistent search volumes for "pyrazolo[4,3-c]pyridine synthetic methods" and "Boc-protected nitrogen heterocycles", ensuring its place in contemporary chemical discourse.